Cas no 1314974-61-2 (2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione hydrate)
1314974-61-2 structure
Product Name:2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione hydrate
CAS No:1314974-61-2
MF:C8H12F2O3
MW:194.175889968872
CID:1084431
PubChem ID:53471679
Update Time:2025-04-20
2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione hydrate Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione hydrate
- 2,2-Difluoro-5,5-dimethyl-1,3-cyclohexanedione hydrate (1:1)
- 76185-12-1
- 2,2-DIFLUORO-5,5-DIMETHYL-1,3-CYCLOHEXANEDIONE MONOHYDRATE
- 1314974-61-2
- 2,2-difluoro-5,5-dimethylcyclohexane-1,3-dione;hydrate
- AKOS006332109
- DTXSID70703713
- 2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione--water (1/1)
- MFCD09039287
- 1,3-Cyclohexanedione,2,2-difluoro-5,5-dimethyl-
- 2,2-Difluoro-5,5-dimethyl-1,3-cyclohexanedione 1-hydrate
-
- Inchi: 1S/C8H10F2O2.H2O/c1-7(2)3-5(11)8(9,10)6(12)4-7;/h3-4H2,1-2H3;1H2
- InChI Key: KKPJGAPWBYPISG-UHFFFAOYSA-N
- SMILES: FC1(C(CC(C)(C)CC1=O)=O)F.O
Computed Properties
- Exact Mass: 194.07545056g/mol
- Monoisotopic Mass: 194.07545056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 221
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.1Ų
2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione hydrate Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
1314974-61-2 (2,2-Difluoro-5,5-dimethylcyclohexane-1,3-dione hydrate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk